6-ethyl-4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-ethyl-4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate, also known as EF24, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in cancer therapy. EF24 belongs to the class of curcumin analogs, which are derived from the natural compound curcumin found in turmeric.
Scientific Research Applications
Synthesis and Characterization
One study detailed the synthesis and characterization of ethyl 2-(2-oxo-2H-chromen-4-yloxy) acetate, involving NMR, IR, and mass spectral studies, alongside single crystal X-ray diffraction. This compound exhibits several C–H•••O intermolecular interactions, resulting in a three-dimensional architecture. The Hirshfeld surface analysis highlighted the nature of intermolecular contacts, with H…H bonding being a significant contributor to crystal packing (Jyothi et al., 2017).
Reactivity and Formation of Derivatives
Another study presented the efficient one-pot synthesis of Ethyl [2-(2H-chromene-3yl)-4-oxo-1,3-thiazolidin-3yl]acetates through a single-pot reaction, demonstrating the compound's reactivity and versatility in forming derivatives (Reddy & Krupadanam, 2010).
Structural Transformations and Applications
Research on the intramolecular 1,3-dipolar cycloaddition of azomethine ylides, generated from ethoxycarbonylcarbenoids and Schiff bases, led to the formation of chromeno-[4,3-b]pyrrole-2,3-dicarboxylic acid derivatives. This process, involving intermediate azomethine ylides, highlights the potential for structural transformations and applications of such compounds (Khlebnikov et al., 2005).
Potential for Antimicrobial Activity
A study on the synthesis and antimicrobial activity of thiazole substituted coumarins, starting from ethyl 2-(4-methyl-2-oxo-2H-chromone-7-yloxy)acetate, suggests the potential antimicrobial applications of derivatives of such compounds. The synthesized compounds were characterized and screened for their antibacterial and antifungal activities (Parameshwarappa et al., 2009).
properties
IUPAC Name |
[6-ethyl-4-oxo-3-phenoxy-2-(trifluoromethyl)chromen-7-yl] acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F3O5/c1-3-12-9-14-16(10-15(12)26-11(2)24)28-19(20(21,22)23)18(17(14)25)27-13-7-5-4-6-8-13/h4-10H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCTZOWLKGZBSPI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1OC(=O)C)OC(=C(C2=O)OC3=CC=CC=C3)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.